ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-(2,5-dimethoxybenzoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H27F2NO5/c1-4-32-23(29)24(14-16-6-7-17(25)12-20(16)26)10-5-11-27(15-24)22(28)19-13-18(30-2)8-9-21(19)31-3/h6-9,12-13H,4-5,10-11,14-15H2,1-3H3
• InChI Key: WUEVRZMKQGEKGY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=C(C=CC(=C2)OC)OC)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C24H27F2NO5
• Molecular Weight: 447.5 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a piperidine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate involves the inhibition of specific enzymes and receptors. The compound binds to the active site of the target molecule and blocks its activity. This mechanism of action has been studied in detail using various techniques such as X-ray crystallography and molecular modeling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate have been studied extensively. The compound has been shown to inhibit the activity of certain enzymes and receptors, which can lead to various physiological effects. For example, it has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate in lab experiments include its high potency and selectivity towards specific targets. However, the compound has some limitations, including its low solubility and stability, which can make it challenging to work with in certain experimental conditions.

Future Directions

There are several future directions for research on ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate. One potential direction is the development of new drugs based on the compound's structure and mechanism of action. Another direction is the optimization of the synthesis method to improve the compound's solubility and stability. Additionally, further studies are needed to investigate the compound's effects on different biological targets and its potential applications in various fields.

Synthesis Methods

The synthesis of ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate involves a multi-step process that includes the reaction of 2,4-difluorobenzyl chloride with 2,5-dimethoxybenzoic acid to form an intermediate product. This intermediate is then reacted with piperidine and ethyl chloroformate to yield the final product.

Scientific Research Applications

Ethyl 3-(2,4-difluorobenzyl)-1-(2,5-dimethoxybenzoyl)-3-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. Researchers have investigated its effects on various biological targets such as enzymes, receptors, and ion channels. The compound has shown promising results in inhibiting the activity of certain enzymes and receptors, which makes it a potential candidate for the development of new drugs.